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Compound of Interest

Compound Name: Phoslactomycin B

Cat. No.: B1246829

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, biosynthesis, and
mechanism of action of Phoslactomycin B, a potent natural product derived from
Streptomyces. The document details experimental protocols, presents quantitative data in a
structured format, and includes visualizations of key biological and experimental processes.

Introduction

Phoslactomycin B is a member of the phoslactomycin family of natural products, which are
potent and selective inhibitors of the protein serine/threonine phosphatase 2A (PP2A).[1][2][3]
[4] First isolated from Streptomyces, these compounds have garnered significant interest due
to their diverse biological activities, including antifungal, antibacterial, antitumor, and antiviral
properties.[5][6][7] Phoslactomycin B, a polyketide-derived metabolite, is characterized by a
unique chemical structure featuring an a,3-unsaturated d-lactone, a phosphate ester, a
conjugated diene, and a cyclohexane ring.[8] Its ability to selectively target PP2A makes it a
valuable tool for studying cellular signaling pathways and a promising lead compound in drug
discovery.

Discovery and Producing Organisms

Phoslactomycin B and its analogues have been isolated from various species of
Streptomyces, soil-dwelling bacteria renowned for their prolific production of secondary
metabolites. Notable Phoslactomycin B-producing strains include:
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» Streptomyces sp. HK-803: This strain was instrumental in the cloning and sequencing of the
Phoslactomycin biosynthetic gene cluster.[5][9]

o Streptomyces platensis: This species has also been identified as a producer of
phoslactomycins.[1][7]

o Streptomyces nigrescens SC-273: This strain was one of the original sources from which
phoslactomycins A to F were isolated and structurally elucidated.[8]

o Streptomyces sp. MLA1839: New members of the phoslactomycin family, phoslactomycins H
and |, were isolated from this strain.[6]

o Streptomyces auratus strain AGR0O001: This strain is known to produce neophoslactomycin
A, a novel analogue of phoslactomycin.[10]

The discovery of these compounds typically involves screening programs where extracts from
Streptomyces cultures are tested for specific biological activities, such as antifungal or enzyme-
inhibitory effects.

Data Presentation

This section summarizes the key quantitative data related to Phoslactomycin B.

Table 1: Physicochemical Properties of Phoslactomycin

Property Value Reference
Chemical Formula C25H40NO8P [1]
Molar Mass 513.568 g-mol-1 [1]

Table 2: Biological Activity of Phoslactomycins
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Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the study of
Phoslactomycin B.

Fermentation of Streptomyces for Phoslactomycin B
Production

This protocol is a general guideline based on common practices for Streptomyces fermentation.
[11][12][13]

e Inoculum Preparation:

o Aseptically transfer a loopful of sporulated Streptomyces culture from an agar plate to a 50
mL flask containing 10 mL of a suitable seed medium (e.g., starch casein broth).

o Incubate the flask at 28-30°C for 2-3 days on a rotary shaker at 200 rpm.
e Production Culture:

o Transfer the seed culture (5-10% v/v) to a larger production flask (e.g., 1 L) containing 200
mL of production medium (e.g., M15 medium).

o Incubate the production culture at 28-30°C for 5-7 days on a rotary shaker at 200 rpm.
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Extraction and Purification of Phoslactomycin B

The following protocol outlines a general procedure for the extraction and purification of
phoslactomycins.[6][8][14][15]

e Extraction:

o After fermentation, centrifuge the culture broth to separate the mycelium from the
supernatant.

o Extract the supernatant three times with an equal volume of ethyl acetate.

o Combine the organic extracts and evaporate the solvent under reduced pressure to obtain
a crude extract.

e Purification:

[¢]

Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., methanol).

o Subject the dissolved extract to column chromatography. A variety of stationary phases
can be used, including silica gel or reversed-phase C18 material.

o Elute the column with a gradient of solvents, such as a hexane-ethyl acetate or methanol-
water system.

o Collect fractions and monitor them by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC).

o Pool the fractions containing Phoslactomycin B and concentrate them.

o Further purify the compound using preparative HPLC to obtain pure Phoslactomycin B.
[14]

Structural Elucidation

The structure of Phoslactomycin B is determined using a combination of spectroscopic
techniques.[8][14]
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e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular weight and elemental composition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1D NMR (*H and *3C): Provides information about the chemical environment of protons
and carbons in the molecule.

o 2D NMR (COSY, HSQC, HMBC): Used to establish the connectivity between atoms and
assemble the final structure.

Protein Phosphatase 2A (PP2A) Inhibition Assay

This assay is used to determine the inhibitory activity of Phoslactomycin B against its target

enzyme.[3]
e Enzyme and Substrate Preparation:

o Purify PP2A from a suitable source (e.g., bovine heart) or use a commercially available
recombinant enzyme.

o Prepare a solution of a phosphorylated substrate, such as phosphorylase a labeled with
32P,

« Inhibition Assay:

o Pre-incubate PP2A with varying concentrations of Phoslactomycin B in an appropriate

assay buffer.
o Initiate the reaction by adding the phosphorylated substrate.
o After a defined incubation period, stop the reaction by adding trichloroacetic acid.
o Measure the amount of released 32P-labeled phosphate to determine the enzyme activity.

o Calculate the IC50 value, which is the concentration of Phoslactomycin B required to
inhibit 50% of the PP2A activity.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10220590/
https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mandatory Visualizations
Signaling Pathway

Cellular Processes

Actin Cytoskeleton

Organization

Molecular Interactions

Dephosphory]
BHOTDHOL, — ( S
V!
Substrate Proteins | Cell Growth
Phosphorylated I
1
1
1

Substrate Proteins

Inhibits

Phoslactomycin B

Protein Phosphatase 2A (PP2A)

Click to download full resolution via product page

Caption: Inhibition of PP2A by Phoslactomycin B disrupts cellular signaling.

Experimental Workflow
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Caption: Workflow for Phoslactomycin B discovery and characterization.

Biosynthesis of Phoslactomycin B

Phoslactomycin B is synthesized via a type | polyketide synthase (PKS) pathway.[1] The
entire 75-kb biosynthetic gene cluster from Streptomyces sp. HK-803 has been successfully
cloned and sequenced.[5][9] The biosynthesis is initiated with a cyclohexanecarboxylic acid
(CHC) primer.[5] The PKS machinery, consisting of a loading domain and seven extension
modules, then generates an unusual linear unsaturated polyketide chain.[5][9] Subsequent
post-PKS modifications, including hydroxylation and esterification, lead to the formation of
Phoslactomycin B and its various analogues.[5] Genetic engineering of the biosynthetic gene
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cluster, for instance, by allelic replacement of the pImS2 gene, has been shown to significantly
enhance the selective production of Phoslactomycin B.[5][9]

Mechanism of Action

The primary molecular target of Phoslactomycin B is protein phosphatase 2A (PP2A), a key
serine/threonine phosphatase involved in a multitude of cellular processes.[1][3]
Phoslactomycin A (a closely related analogue) has been demonstrated to directly bind to the
catalytic subunit of PP2A (PP2Ac) at the Cys-269 residue.[2][4] By inhibiting PP2A,
Phoslactomycin B disrupts the dephosphorylation of various substrate proteins. This leads to
alterations in cellular signaling cascades that regulate processes such as the organization of
the actin cytoskeleton, cell growth, and signal transduction.[1][3] The specific inhibition of PP2A
makes Phoslactomycin B a valuable chemical probe for dissecting the complex roles of this
phosphatase in cellular physiology and pathology.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phoslactomycin B - Wikipedia [en.wikipedia.org]

2. BioKB - Publication [biokb.lcsb.uni.lu]

3. Protein phosphatase 2A inhibitors, phoslactomycins. Effects on the cytoskeleton in
NIH/3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

e 4. Phoslactomycin targets cysteine-269 of the protein phosphatase 2A catalytic subunit in
cells - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. Enhancement and selective production of phoslactomycin B, a protein phosphatase lla
inhibitor, through identification and engineering of the corresponding biosynthetic gene
cluster - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7. ldentification of phoslactomycin biosynthetic gene clusters from Streptomyces platensis
SAM-0654 and characterization of PnR1 and PnR2 as positive transcriptional regulators -

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12819191/
https://pure.korea.ac.kr/en/publications/enhancement-and-selective-production-of-phoslactomycin-b-a-protei/
https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phoslactomycin_B
https://pubmed.ncbi.nlm.nih.gov/10220590/
https://biokb.lcsb.uni.lu/publications/d1e14bd8-bc2f-11e5-8d2d-001a4ae51247
https://pubmed.ncbi.nlm.nih.gov/15848189/
https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phoslactomycin_B
https://pubmed.ncbi.nlm.nih.gov/10220590/
https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://biokb.lcsb.uni.lu/publications/d1e14bd8-bc2f-11e5-8d2d-001a4ae51247
https://pubmed.ncbi.nlm.nih.gov/15848189/
https://www.benchchem.com/product/b1246829?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Phoslactomycin_B
https://biokb.lcsb.uni.lu/publications/d1e14bd8-bc2f-11e5-8d2d-001a4ae51247
https://pubmed.ncbi.nlm.nih.gov/10220590/
https://pubmed.ncbi.nlm.nih.gov/10220590/
https://pubmed.ncbi.nlm.nih.gov/15848189/
https://pubmed.ncbi.nlm.nih.gov/15848189/
https://pubmed.ncbi.nlm.nih.gov/12819191/
https://pubmed.ncbi.nlm.nih.gov/12819191/
https://pubmed.ncbi.nlm.nih.gov/12819191/
https://www.researchgate.net/publication/255692510_Phoslactomycins_from_Streptomyces_sp_MLA1839_and_Their_Biological_Activities
https://pubmed.ncbi.nlm.nih.gov/22940146/
https://pubmed.ncbi.nlm.nih.gov/22940146/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PubMed [pubmed.nchbi.nlm.nih.gov]

» 8. Studies on new phosphate ester antifungal antibiotics phoslactomycins. Il. Structure
elucidation of phoslactomycins A to F - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. pure.korea.ac.kr [pure.korea.ac.kr]

e 10. Genome sequence of Streptomyces auratus strain AGR0001, a phoslactomycin-
producing actinomycete - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. BJOC - Isolation and biosynthesis of daturamycins from Streptomyces sp. KIB-H1544
[beilstein-journals.org]

e 12. Isolation, identification and characterization of Streptomyces metabolites as a potential
bioherbicide | PLOS One [journals.plos.org]

o 13. Frontiers | Streptomyces benahoarensis sp. nov. Isolated From a Lava Tube of La
Palma, Canary Islands, Spain [frontiersin.org]

e 14. bioinformation.net [bioinformation.net]
e 15. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [A Technical Guide to the Discovery and Isolation of
Phoslactomycin B from Streptomyces]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246829#phoslactomycin-b-discovery-and-isolation-
from-streptomyces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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